N-[(2S)-1-hydroxypropan-2-yl]-3-methyl-5H-indazolo[2,3-a][3,1]benzoxazine-9-carboxamide
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Overview
Description
N-[(2S)-1-hydroxypropan-2-yl]-3-methyl-5H-indazolo[2,3-a][3,1]benzoxazine-9-carboxamide is a member of indazoles.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Tricyclic Isoindoles and Thiazolo[3,2-c][1,3]benzoxazines : A study describes the thermolysis of certain carboxylic acids leading to novel compounds including 3-methylene-2,5-dioxo-3H,9bH-oxazolo[2,3-a]isoindoles and chiral tetrahydrothiazolo[2,3-a]isoindoles. This research demonstrates the potential for creating structurally diverse molecules, possibly including N-[(2S)-1-hydroxypropan-2-yl]-3-methyl-5H-indazolo[2,3-a][3,1]benzoxazine-9-carboxamide derivatives (Melo et al., 2004).
Bromination and Diazo-Coupling of Pyridinethiones : Research on the synthesis of various compounds using both conventional chemical methods and modern microwave techniques indicates the potential to create compounds with similar structures to this compound (Youssef, Azab, & Youssef, 2012).
Potential Biological Applications
Synthesis and Evaluation of Heterocyclic Carboxamides : A study on heterocyclic analogues of known compounds for their potential antipsychotic effects. This research could inform the potential biological applications of related compounds like this compound in neuroscience or pharmacology (Norman et al., 1996).
Facile Synthesis of New 5H-indazolo[3,2-b]benzo[d]-1,3-oxazines : Research demonstrating the synthesis of novel analogues through intramolecular heterocyclizations. This process could be relevant for developing novel compounds with potential biological activity, similar to this compound (Butler et al., 2008).
Properties
Molecular Formula |
C19H19N3O3 |
---|---|
Molecular Weight |
337.4 g/mol |
IUPAC Name |
N-[(2S)-1-hydroxypropan-2-yl]-3-methyl-5H-indazolo[2,3-a][3,1]benzoxazine-9-carboxamide |
InChI |
InChI=1S/C19H19N3O3/c1-11-3-6-17-14(7-11)10-25-19-15-5-4-13(8-16(15)21-22(17)19)18(24)20-12(2)9-23/h3-8,12,23H,9-10H2,1-2H3,(H,20,24)/t12-/m0/s1 |
InChI Key |
COSCCPQWPLNIIT-LBPRGKRZSA-N |
Isomeric SMILES |
CC1=CC2=C(C=C1)N3C(=C4C=CC(=CC4=N3)C(=O)N[C@@H](C)CO)OC2 |
Canonical SMILES |
CC1=CC2=C(C=C1)N3C(=C4C=CC(=CC4=N3)C(=O)NC(C)CO)OC2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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